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Compound of Interest

Compound Name: (1-Bromoethyl)cyclohexane

Cat. No.: B150787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (1-
Bromoethyl)cyclohexane (CAS No. 1073-42-3), a key intermediate in various organic

syntheses. Adherence to these guidelines is critical to ensure the safety of laboratory personnel

and the integrity of research.

Chemical and Physical Properties
(1-Bromoethyl)cyclohexane is a halogenated hydrocarbon with a chiral center, making it a

valuable building block in the synthesis of complex molecules.[1] Its physical and chemical

properties are summarized below.
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Property Value Source

Molecular Formula C8H15Br [1][2]

Molecular Weight 191.11 g/mol [1][2][3]

Physical State Liquid at room temperature [1]

Boiling Point 70.5-71 °C (at 6 Torr) [1][2]

Density 1.2096 g/cm³ (at 25°C) [1][2]

LogP 3.35010 [1][2]

XLogP3 3.8 [1][2][3]

Hydrogen Bond Donor Count 0 [1][2]

Hydrogen Bond Acceptor

Count
0 [1][2]

Rotatable Bond Count 1 [1][2]

Hazard Identification and GHS Classification
(1-Bromoethyl)cyclohexane is classified as a hazardous substance. The primary hazards are

associated with its corrosive and irritant properties.[3]

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[3]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation[3]

Signal Word: Danger[3]
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Pictograms:

alt text

alt text

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling (1-Bromoethyl)cyclohexane to

minimize exposure.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes

and vapors that can cause

serious eye damage.[4]

Skin Protection

Flame-resistant lab coat worn

over full-length clothing.

Chemically resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact, which

may cause irritation. A lab coat

provides a barrier against

spills.[4]

Respiratory Protection

Use in a well-ventilated fume

hood. If ventilation is

inadequate, a NIOSH/MSHA

approved respirator with an

organic vapor cartridge is

recommended.

To prevent inhalation of

vapors, which may cause

respiratory irritation.[4]

Handling and Storage
Proper handling and storage procedures are essential to maintain the quality of the chemical

and prevent accidents.
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Procedure Guideline

Handling

Avoid contact with skin, eyes, and personal

clothing. Wash hands thoroughly after handling.

Avoid breathing fumes. Use only with adequate

ventilation. Wear suitable protective clothing,

gloves, and eye/face protection.[5] Keep away

from heat, sparks, and open flames.[4]

Storage

Store in a tightly-closed container when not in

use. Store in a cool, dry, well-ventilated area

away from incompatible substances such as

strong oxidizing agents. Keep away from

sources of ignition.[4][5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[5]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[5]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[5]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[5]
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Accidental Release and Fire-Fighting Measures
Situation Procedure

Accidental Release

Evacuate the area. Remove all sources of

ignition. Wear protective equipment and keep

unprotected personnel away. Ensure adequate

ventilation. Absorb the spill with inert material

(e.g., sand, vermiculite) and place it in a sealed

container for disposal. Do not allow the spill to

enter drains.[4][5]

Fire-Fighting

Use carbon dioxide, dry chemical powder, or

alcohol-resistant foam. Do not use a direct water

jet.[4] During a fire, irritating and highly toxic

gases such as carbon oxides and hydrogen

bromide may be generated.[5]

Experimental Protocol: General Procedure for
Handling (1-Bromoethyl)cyclohexane
The following is a generalized protocol for handling (1-Bromoethyl)cyclohexane in a

laboratory setting. Specific experimental procedures should be adapted based on the nature of

the reaction.
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Caption: A generalized workflow for the safe handling of (1-Bromoethyl)cyclohexane in a

laboratory setting.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical decision-making process in the event of an

emergency involving (1-Bromoethyl)cyclohexane.
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Caption: A logical diagram outlining the initial response steps for different types of

emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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